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Audience: Researchers, scientists, and drug development professionals with an interest in

archaeological site prospection.

Introduction: The Quina Mousterian is a specific facies of the Middle Paleolithic, characterized

by a distinct lithic technology. Quina assemblages are notable for a high proportion of

retouched tools, particularly thick, convex transverse scrapers with scalariform (stepped)

retouch, and a general absence of the Levallois technique.[1][2] The production of thick, wide

flakes, often with cortex, is a hallmark of this industry.[1] Quina sites are predominantly found in

caves and rock shelters, suggesting specific settlement patterns.[1] Locating these sites

requires a multi-phased approach that combines predictive modeling, landscape analysis, and

systematic field survey techniques tailored to the subtle signatures of these ancient

occupations. These application notes provide a detailed protocol for identifying and locating

potential Quina sites.

Phase 1: Preliminary Research and Desktop
Assessment
This initial phase focuses on identifying high-probability areas for Quina occupation through the

analysis of existing data and predictive modeling.

Protocol 1.1: Literature and Archival Review
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Compile Existing Data: Conduct a thorough review of archaeological and geological literature

for the target region. Identify all known Middle Paleolithic sites, paying special attention to

any mentions of Quina or similar Mousterian industries.

Analyze Site Distribution: Map the locations of known sites and analyze their distribution in

relation to geological and topographical features. Note recurring patterns in elevation,

proximity to water sources, and landforms (e.g., limestone cliffs with south-facing aspects).

Raw Material Sourcing: Identify the geological sources of raw materials (e.g., flint, chert)

known to have been used by Neanderthal populations in the region. Quina knappers are

known to have utilized local raw materials, often from riverbeds, valleys, and mountain

foothills. Evidence of non-local stone use, especially for retouched tools, can also provide

insights into mobility and procurement strategies.

Protocol 1.2: Predictive Modeling using Geographic Information Systems (GIS)

Data Acquisition: Gather digital datasets for the study area, including:

Digital Elevation Models (DEMs)

Geological maps (identifying lithic resources and karstic landscapes)

Hydrological data (rivers, paleochannels, springs)

Pedological maps (soil types)

Variable Analysis: Based on the literature review, identify key variables associated with

Middle Paleolithic site locations. These often include:

Elevation

Slope

Aspect (direction the slope faces)

Distance to water sources

Distance to raw material sources
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Topographic position (e.g., terrace, valley floor, rockshelter)

Model Generation: Utilize a GIS platform to perform a weighted overlay analysis or other

predictive modeling techniques (e.g., logistic regression) to create a map of high-probability

areas for Quina sites. High-probability zones for cave sites are often found along rivers in

medium mountain ranges.

Phase 2: Field Survey Implementation
This phase involves the systematic ground-truthing of the high-probability areas identified in

Phase 1.

Protocol 2.1: Systematic Pedestrian Survey

Survey Design: Establish survey transects within the high-probability zones. Transects

should be spaced at regular intervals (e.g., 10-20 meters apart) to ensure comprehensive

coverage.

Field Crew Briefing: Prior to fieldwork, brief the survey team on the visual identification of

Quina lithics. Emphasize the following characteristics for debitage:

Thick, wide flakes: Often with a pronounced bulb of percussion.

Cortical surfaces: A high frequency of flakes will retain some of the original stone's cortex

(outer rind).

Asymmetrical cross-sections: A key feature of Quina flake production.

Platform preparation: While not as elaborate as Levallois, look for evidence of platform

faceting or abrasion.

Survey Execution: Surveyors should walk transects at a slow, steady pace, carefully

examining the ground surface for lithic artifacts.

Artifact Flagging and Recording: When a potential artifact is identified, its location should be

flagged. A GPS reading should be taken, and the artifact should be photographed in situ.

Basic attributes (raw material, presence of cortex, evidence of retouch) should be noted.
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Collection Strategy: A total collection policy is recommended for diagnostic artifacts

(retouched tools, cores). For debitage scatters, a systematic sampling strategy (e.g.,

collecting all artifacts within a 1-meter radius of a central point) can be employed to manage

collection size while still obtaining a representative sample.

Protocol 2.2: Targeted Survey of Caves and Rockshelters

Identification: Systematically investigate all caves, rock shelters, and cliff bases within the

high-probability zones.

Surface Inspection: Carefully examine the floor and talus slope of each feature for surface

artifacts. Look for lithics that may have eroded from stratified deposits.

Test Pitting: If surface finds are present or the potential for intact deposits is high, a limited

program of shovel test pits or small test excavations may be warranted to assess the

presence and integrity of subsurface archaeological deposits. All excavated soil should be

screened through a fine mesh (e.g., 1/4 inch) to maximize artifact recovery.

Quantitative Data from Middle Paleolithic Surveys
The following tables summarize typical quantitative data from Middle Paleolithic archaeological

surveys. It is important to note that artifact densities can vary significantly based on site type,

preservation, and survey conditions.

Table 1: Hypothetical Survey Coverage and

Site Discovery Rates

Parameter Value

Total Survey Area 50 km²

Pedestrian Survey Coverage 10 km² (20%)

Targeted Cave/Rockshelter Surveys 15 features

New Middle Paleolithic Sites Discovered 4

Site Discovery Rate (per km² surveyed) 0.4
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| Table 2: Artifact Densities from Middle Paleolithic Surface Scatters | | | Site Type | Artifact

Density (artifacts/m²) | | Low-density scatter | 0.1 - 1 | | Medium-density scatter | 1 - 5 | | High-

density scatter (potential activity area) | > 5 | | Note: These are generalized values. For

example, in the Al Jawf region of Arabia, artifact densities at Middle Paleolithic sites were found

to be 1-4 artifacts per m². | |

Experimental Protocols: Lithic Identification
A crucial component of locating Quina sites is the accurate identification of their characteristic

lithic technology in the field.

Protocol 3.1: Field Identification of Quina Debitage and Tools

Objective: To train field surveyors to recognize the key attributes of Quina lithics.

Materials: A reference collection of known Quina artifacts (if available), high-quality casts,

and detailed illustrations.

Procedure:

Debitage Analysis:

Examine flakes for a thick, often asymmetrical cross-section.

Identify the presence and extent of cortex. Quina reduction often produces flakes with

significant cortical surfaces.

Observe the striking platform, noting its thickness and any evidence of preparation.

Tool Analysis:

Identify transverse scrapers with a convex working edge.

Look for the characteristic "Quina retouch": steep, scalariform (step-like) retouch along

the working edge. This retouch is often invasive and creates a robust edge.

Note the overall thickness of the tool. Quina scrapers are typically robust and thick in

profile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagrams and Visualizations
Workflow for Locating Quina Mousterian Sites

Phase 1: Preliminary Research

Phase 2: Field Survey

Phase 3: Site Confirmation & Analysis

Literature & Archival Review

Predictive Modeling

GIS Data Acquisition

Identify High-Probability Zones

Systematic Pedestrian Survey Targeted Cave/Rockshelter Survey

Artifact Identification & Recording

Data & Sample Collection

Subsurface Testing (Test Pits)

Lithic Assemblage Analysis

Quina Site Confirmation
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Click to download full resolution via product page

Caption: Workflow for the systematic location and confirmation of Quina Mousterian sites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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